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Compound of Interest |

Compound Name: 4-(4-Hexylphenyl)benzoic Acid
CAS No.: 59662-48-5
Cat. No.: B1338302

Get Quote
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An In-depth Technical Guide on the Characterization of 4'-Hexyl-[1,1'-biphenyl]-4-carboxylic
acid (CAS Number: 59662-48-5)

Introduction

4'-Hexyl-[1,1'-biphenyl]-4-carboxylic acid, identified by CAS number 59662-48-5, is a biphenyl
derivative characterized by a hexyl chain and a carboxylic acid group at opposite ends of the
biphenyl core. This molecular architecture imparts properties that are of significant interest in
the fields of liquid crystals, organic electronics, and materials science. Its rigid biphenyl core,
flexible alkyl chain, and functional carboxylic acid group allow for the formation of ordered
structures and potential for further chemical modification, making it a valuable building block for
advanced materials.

This guide provides a comprehensive overview of the essential characterization data for 4'-
Hexyl-[1,1'-biphenyl]-4-carboxylic acid, intended for researchers, scientists, and professionals
in drug development and materials science. We will delve into its physicochemical properties
and provide detailed methodologies for its analytical characterization, including Nuclear
Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR)
Spectroscopy.
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Physicochemical and Thermophysical Properties

A summary of the key physicochemical and predicted thermophysical properties of 4'-Hexyl-
[1,1'-biphenyl]-4-carboxylic acid is presented below. These properties are crucial for
understanding the compound's behavior in various applications and for designing experimental

procedures.
Property Value Reference(s)
CAS Number 59662-48-5 [1112]
Molecular Formula C19H2202 [1][2]
Molecular Weight 282.38 g/mol [1]

4'-(Hexan-1-yl)-[1,1'-
IUPAC Name ) ) ) [2]
biphenyl]-4-carboxylic acid

CCCCCCclccc(ccl)-
SMILES [2]
clcce(ccl)C(=0)0

1S/C19H2202/c1-2-3-4-5-6-
15-7-9-16(10-8-15)17-11-13-

InChl [2]
18(14-12-17)19(20)21/h7-

14H,2-6H2,1H3,(H,20,21)

Melting Point 222-224 °C [1]
Boiling Point (Predicted) 437.7 £ 34.0 °C [1]
Density (Predicted) 1.150 g/cm3 [2]
Physical Form Solid

Analytical Characterization Methodologies

While publicly available experimental spectra for 4'-Hexyl-[1,1'-biphenyl]-4-carboxylic acid are
limited, this section provides detailed protocols for obtaining and interpreting the necessary
analytical data for structural confirmation and purity assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is the most powerful technique for elucidating the molecular structure of

organic compounds. For 4'-Hexyl-[1,1'-biphenyl]-4-carboxylic acid, both *H and 3C NMR are

essential for confirming the arrangement of protons and carbon atoms.

Chemical Shift (5,
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Chemical Shift (6, ppm) Assighment
~172 -COOH

~145 Aromatic (quat)
~142 Aromatic (quat)
~130 Aromatic (CH)
~129 Aromatic (quat)
~128 Aromatic (CH)
~127 Aromatic (CH)
~35 -CHz- (benzylic)
~31 -CHa-

~29 -CHa-

~22 -CHa-

~14 -CHs

o Sample Preparation: Dissolve 5-10 mg of 4'-Hexyl-[1,1'-biphenyl]-4-carboxylic acid in
approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-des or CDCI3). Ensure the
sample is fully dissolved.

 Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal
resolution.

e 1H NMR Acquisition:

o Acquire a standard one-dimensional proton spectrum.

o Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds.

o Reference the spectrum to the residual solvent peak (e.g., DMSO-ds at 2.50 ppm or CDCls
at 7.26 ppm).
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e 13C NMR Acquisition:
o Obtain a proton-decoupled 13C spectrum.
o Typical parameters: 1024-4096 scans, relaxation delay of 2-5 seconds.

o Reference the spectrum to the solvent peak (e.g., DMSO-ds at 39.52 ppm or CDCls at
77.16 ppm).

Data Acquisition

Sample Preparation Acquire 3C Spectrum Data Processing
Dissolve 5-10 mg Transfer to 400+ MHz NMR | Fourier Transform, Reference to N .
En 0.7 mL Solvent NMR Tube Spectromeler] [ *™\Phase & Baseline Correction Solvent Peak Integrate *H Peaks IFiE Eppeaia
\—> Acquire *H Spectrum

Click to download full resolution via product page

Workflow for NMR Spectroscopic Analysis.

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of
a compound, which aids in confirming its identity. High-resolution mass spectrometry (HRMS)
can provide the exact molecular formula.

e Molecular lon (M+): m/z = 282.1620 (calculated for C19H2202). The presence of this peak in
HRMS would confirm the elemental composition.

e Key Fragments:
o Loss of H20 from the carboxylic acid: m/z = 264.1514

o Loss of COOH: m/z = 237.1643
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o Cleavage of the hexyl chain.

o Sample Preparation: Prepare a dilute solution of the compound (e.g., 1 mg/mL) in a suitable
solvent such as methanol or acetonitrile.

¢ lonization Method:

o Electrospray lonization (ESI) is a suitable soft ionization technique for this molecule,
particularly in negative ion mode to deprotonate the carboxylic acid ([M-H]~ at m/z
281.1542).[3]

o Electron Impact (El) can also be used, which would likely lead to more extensive
fragmentation.

e Mass Analyzer: A high-resolution mass analyzer such as a Time-of-Flight (TOF) or Orbitrap is
recommended for accurate mass determination.[3][4]

o Data Analysis: Analyze the resulting mass spectrum for the molecular ion peak and
characteristic fragment ions. Compare the observed accurate mass with the calculated value
to confirm the molecular formula.[5]

Sample Introduction Mass Spectrometry Data Analysis

Prepare Dilute Direct Infusion lonization Source Mass Analyzer Detector Generate Mass Identify Molecular lon Confirm Molecular Final Report
Solution or LC Inlet (e.g., ESI) (e.g., TOF, Orbitrap) Spectrum & Fragments Formula (HRMS) P

Click to download full resolution via product page

Workflow for Mass Spectrometric Analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the
vibrations of chemical bonds.[6]
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Wavenumber (cm~?) Bond Vibration Intensity
2500-3300 O-H stretch (carboxylic acid) Broad
2850-3000 C-H stretch (aliphatic) Medium
~1680 C=0 stretch (carboxylic acid) Strong
~1600, ~1480 C=C stretch (aromatic) Medium
~1420 O-H bend (carboxylic acid) Medium
~1300 C-O stretch (carboxylic acid) Medium

e Sample Preparation:

o KBr Pellet: Mix a small amount of the solid sample with dry potassium bromide (KBr)
powder and press it into a thin, transparent pellet.

o Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto
the ATR crystal. This method requires minimal sample preparation.

 Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

o Data Acquisition:
o Collect a background spectrum of the empty sample compartment (or clean ATR crystal).
o Collect the sample spectrum.

o The instrument software will automatically ratio the sample spectrum to the background
spectrum to generate the final absorbance or transmittance spectrum.

o Data Interpretation: Analyze the spectrum to identify the characteristic absorption bands
corresponding to the functional groups of the molecule.[7]

Safety Information

Based on available data, 4'-Hexyl-[1,1'-biphenyl]-4-carboxylic acid is classified as a non-
combustible solid. Standard laboratory safety precautions, including the use of personal
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protective equipment (gloves, safety glasses), should be followed when handling this chemical.
For detailed safety information, it is recommended to consult the Safety Data Sheet (SDS) from
the supplier.

Conclusion

This technical guide provides a comprehensive overview of the characterization of 4'-Hexyl-
[1,1'-biphenyl]-4-carboxylic acid (CAS 59662-48-5). While experimental spectral data is not
readily available in public databases, the provided methodologies and predicted spectral
information offer a solid foundation for researchers to confirm the identity and purity of this
compound. The detailed protocols for NMR, MS, and IR spectroscopy are designed to be
practical and informative, enabling scientists to confidently work with this versatile molecule in
their research and development endeavors.

References
e [No Author]. (n.d.).

e [No Author]. (n.d.). 4-N-HEXYLBIPHENYL-4'-CARBOXYLIC ACID CAS#: 59662-48-5.
Chemicalbook.

e [No Author]. (n.d.). Thermophysical Properties of 4-(4'-Hexylphenyl)benzoic acid.
Chemcasts.

e [No Author]. (n.d.). 5-Bromo-2-chloro-4-methoxypyrimidine | 57054-92-9. Sigma-Aldrich.

e [No Author]. (2023, June 8). 4-N-HEXYLBIPHENYL-4'-CARBOXYLIC ACID | 59662-48-5.
ChemicalBook.

e [No Author]. (2025, August 28).

e [No Author]. (n.d.). Hexylbiphenyl-4-carboxylic acid 59662-48-5. Sigma-Aldrich.

e [No Author]. (n.d.). SYNTHON Chemicals. DKSH.

e [No Author]. (n.d.). Spectroscopic Profile of 5-Bromo-2-chloro-4-methoxypyrimidine: A
Technical Guide. Benchchem.

e [No Author]. (n.d.). A Comparative Guide to the Synthesis of 5-Bromo-2-chloropyrimidine.
Benchchem.

e [No Author]. (n.d.). 4-(4'-Hexylphenyl)

e [No Author]. (n.d.).

e [No Author]. (n.d.).

e [No Author]. (n.d.). 1289005-72-6|5-Bromo-2-chloro-4-ethoxypyrimidine|BLD Pharm. BLD
Pharm.

e [No Author]. (n.d.). (5-Bromo-2-chlorophenyl)(4-ethoxyphenyl)methanone. AK Scientific, Inc.

e [No Author]. (n.d.).

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[No Author]. (n.d.). 5-BroMo-2-chloro-4-ethoxypyriMidine CAS#: 1289005-72-6.

[No Author]. (n.d.). Akind of synthetic method for preparing 5-bromo-2-chloro-4'-
ethoxydiphenylmethane.

[No Author]. (n.d.). FLUORO-BIPHENYL-2-CARBOXYLIC ACID CAS 1841-57-2 Market.
[No Author]. (n.d.). 4-(4-N-PROPYLPHENYL)BENZOIC ACID(88038-94-2) 1H NMR.
ChemicalBook.

[No Author]. (n.d.). 4 -Hexylbiphenyl-4-carboxylic acid 59662-48-5. Sigma-Aldrich.

[No Author]. (n.d.). 4'-n-Hexylbiphenyl-4-carboxylic acid, 99% 25 g. Fisher Scientific.

[No Author]. (n.d.).

[No Author]. (n.d.). CN114044739B - Synthetic method for preparing 5-bromo-2-chloro-4' -
ethoxy diphenylmethane.

[No Author]. (n.d.).

[No Author]. (2025, September 16).

[No Author]. (n.d.). CN114591250A - One-step synthesis method of 5-bromo-2-
chloropyrimidine.

Addona, T. A., & Beke, N. (2012). Mass Spectrometry-based Proteomics: Qualitative
Identification to Activity-based Protein Profiling. PMC - NIH.

Sidoli, S., & Garcia, B. A. (2017).

[No Author]. (n.d.). INFRARED SPECTROSCORPY (IR).

Johnson, K. L., & Ture€kova, J. (2007).

Aebersold, R., & Mann, M. (2003). Quantitative mass spectrometry in proteomics: a critical
review. PubMed.

[No Author]. (n.d.). Infrared Spectroscopy. MSU chemistry.

[No Author]. (n.d.). (S,S)-(-)-N-methyl-N-boc-[N-[N'-[.alpha.-(N"-(3,5-
dimethylphenyl)carbamyl)benzyl]carbamyl]-2-methylpropyl]amide - Optional[13C NMR] -
Chemical Shifts. SpectraBase.

[No Author]. (n.d.). Butyramide(541-35-5) 1H NMR spectrum. ChemicalBook.

El-Azazy, M. (2018).

El-Azazy, M. (2019). Infrared Spectroscopy - Principles, Advances, and Applications.
Gault, J., & Liko, 1. (2020). High-Resolution Native Mass Spectrometry. PMC - PubMed
Central - NIH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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